N-benzyl-4-bromo-2-nitroaniline
Cat. No. B8772981
M. Wt: 307.14 g/mol
InChI Key: RIKPCPQNHLTPHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07662581B1
Procedure details
To a solution of benzyl-(4-bromo-2-nitro-phenyl)-amine (276 mg, 0.9 mmol) in 3 ml acetic acid, was added iron (70 mg, 1.2 mmol). The reaction mixture was heated to 40° C. under argon for 2 hours. The mixture was cooled to ambient temperature and filtered through celite and the filtrate was concentrated. The resulting solid was dissolved in ethyl acetate. The organic layer was washed with saturated NaHCO3, dried over MgSO4, filtered and the filtrate was concentrated in vacuo to yield crude product that was used in Example 6c.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH:8][C:9]1[CH:14]=[CH:13][C:12]([Br:15])=[CH:11][C:10]=1[N+:16]([O-])=O)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1>C(O)(=O)C.[Fe]>[CH2:1]([NH:8][C:9]1[C:10]([NH2:16])=[CH:11][C:12]([Br:15])=[CH:13][CH:14]=1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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276 mg
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)NC1=C(C=C(C=C1)Br)[N+](=O)[O-]
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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70 mg
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Type
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catalyst
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Smiles
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[Fe]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to ambient temperature
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FILTRATION
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Type
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FILTRATION
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Details
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filtered through celite
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The resulting solid was dissolved in ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated NaHCO3
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to yield crude product that
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Outcomes
Product
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Name
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Type
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Smiles
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C(C1=CC=CC=C1)NC=1C(=CC(=CC1)Br)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
